Cas no 392296-13-8 (N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide)

• Product Name: N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide
• CAS No: 392296-13-8
• MF: C₂₀H₂₀N₄O₃S₂
• MW: 428.527801513672
• CID: 6336089
• PubChem ID: 4307426
• Update Time: 2025-10-19

N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide
• SR-01000005989-1
• 392296-13-8
• F0417-0672
• N-[5-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide
• AKOS024576936
• N-(3,5-dimethylphenyl)-2-((5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide
• N-[5-[2-(3,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide
• Oprea1_771923
• SR-01000005989

• Inchi： 1S/C20H20N4O3S2/c1-13-8-14(2)10-15(9-13)21-18(26)12-28-20-24-23-19(29-20)22-17(25)11-27-16-6-4-3-5-7-16/h3-10H,11-12H2,1-2H3,(H,21,26)(H,22,23,25)
• InChI Key： YWIHVTQZTWAXLO-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(COC2C=CC=CC=2)=O)S1)CC(NC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 428.09768286g/mol
• Monoisotopic Mass: 428.09768286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide

Comprehensive Analysis of N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide (CAS No. 392296-13-8)

N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide (CAS No. 392296-13-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both phenoxyacetamide and carbamoylmethyl sulfanyl moieties in its structure makes it a promising candidate for further exploration in drug discovery and crop protection.

In recent years, researchers have focused on thiadiazole derivatives due to their broad-spectrum biological properties, including antimicrobial, antifungal, and anti-inflammatory effects. The compound N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide is particularly interesting because of its potential to interact with specific enzyme systems, making it a subject of study for targeted therapeutic applications. Its CAS No. 392296-13-8 serves as a unique identifier in chemical databases, facilitating precise tracking and research collaboration.

The synthesis of N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide involves multi-step organic reactions, often starting with the formation of the 1,3,4-thiadiazole core followed by sequential functionalization. This process highlights the compound's structural complexity and the importance of precise synthetic protocols to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound and ensuring its quality for research purposes.

One of the trending topics in chemical research is the development of eco-friendly synthesis methods. Researchers are exploring greener alternatives to traditional synthetic routes for compounds like N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide, aiming to reduce environmental impact while maintaining efficiency. This aligns with the growing demand for sustainable chemistry practices in both academia and industry.

The potential applications of CAS No. 392296-13-8 extend beyond pharmaceuticals. In agriculture, thiadiazole derivatives are being investigated for their role in plant growth regulation and pest control. The compound's ability to modulate biological pathways makes it a candidate for developing next-generation agrochemicals with improved efficacy and safety profiles. This is particularly relevant given the increasing global focus on food security and sustainable farming practices.

From a pharmacological perspective, N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide has shown promise in preliminary studies for its interaction with specific protein targets. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a crucial role in signal transduction and are often targeted in cancer therapy. However, extensive preclinical and clinical studies are necessary to fully understand its therapeutic potential and safety profile.

The compound's structure-activity relationship (SAR) is another area of active investigation. By systematically modifying its molecular structure, scientists aim to optimize its biological activity while minimizing potential side effects. This approach is fundamental in medicinal chemistry and has led to the development of numerous successful drugs. The phenoxyacetamide moiety, in particular, is being studied for its role in enhancing the compound's bioavailability and target specificity.

In the context of computational chemistry and drug design, CAS No. 392296-13-8 serves as an interesting case study for molecular docking simulations and quantitative structure-activity relationship (QSAR) modeling. These in silico approaches help predict the compound's behavior in biological systems, accelerating the drug discovery process and reducing reliance on extensive laboratory testing. This aligns with the pharmaceutical industry's push toward AI-driven drug development and personalized medicine.

Quality control and standardization are critical when working with specialized compounds like N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide. Researchers must adhere to strict Good Laboratory Practice (GLP) guidelines to ensure reproducible results. The compound's stability under various storage conditions, solubility profiles, and compatibility with different formulation matrices are important considerations for its potential commercialization.

As research on thiadiazole derivatives continues to evolve, CAS No. 392296-13-8 represents an important building block for further chemical exploration. Its unique combination of structural features offers multiple avenues for derivatization, potentially leading to novel compounds with enhanced properties. The scientific community's growing interest in multi-target therapeutics and combination therapies makes this compound particularly relevant for future investigations.

In conclusion, N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide (CAS No. 392296-13-8) stands as a compelling subject of research across multiple disciplines. Its potential applications in medicine, agriculture, and materials science, combined with the ongoing advancements in synthetic and computational chemistry, position this compound as a valuable asset in the quest for innovative solutions to contemporary scientific challenges.